4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide

• IUPAC Name: 4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C17H18BrN3O5S/c1-3-20(4-2)27(25,26)16-11-12(9-10-13(16)18)17(22)19-14-7-5-6-8-15(14)21(23)24/h5-11H,3-4H2,1-2H3,(H,19,22)
• InChI Key: SPFPJOCWFSPDDZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=CC(=C1)C(=O)NC2=CC=CC=C2[N+](=O)[O-])Br
• Molecular Formula: C17H18BrN3O5S
• Molecular Weight: 456.3 g/mol

Description

4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide is an organic compound with a complex structure, featuring bromine, diethylsulfamoyl, and nitrophenyl groups attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common route involves the bromination of a suitable benzene derivative, followed by the introduction of the diethylsulfamoyl group through sulfonation and subsequent amide formation with 2-nitroaniline. The reaction conditions often require the use of catalysts, solvents, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale reactions using automated systems to control reaction parameters precisely. The use of continuous flow reactors and advanced purification techniques, such as chromatography and crystallization, ensures the efficient production of high-purity 4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide.

Chemical Reactions Analysis

Types of Reactions

4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The bromine atom can be replaced by other substituents through nucleophilic substitution reactions.

Substitution: The diethylsulfamoyl group can be modified through reactions with nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like hydrogen gas or metal hydrides, oxidizing agents such as potassium permanganate, and nucleophiles like amines or thiols. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group yields an amine derivative, while substitution of the bromine atom can lead to various substituted benzamides.

Scientific Research Applications

4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions and cellular processes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide involves its interaction with molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to specific sites, modulating the activity of these targets and affecting various biochemical pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-bromo-3-nitrobenzamide: Lacks the diethylsulfamoyl group, resulting in different chemical properties and reactivity.

3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide:

N-(2-nitrophenyl)-4-bromobenzamide: Similar but with different positioning of functional groups, leading to variations in chemical behavior.

Uniqueness

4-bromo-3-(diethylsulfamoyl)-N-(2-nitrophenyl)benzamide is unique due to the combination of its functional groups, which confer specific chemical reactivity and potential for diverse applications. Its structure allows for targeted interactions in biological systems and versatile modifications in chemical synthesis.